An In-depth Technical Guide to 5-Hydroxy-1,7-bis(4-hydroxyphenyl)heptan-3-yl acetate: Natural Sources, Isolation, and Biological Context
An In-depth Technical Guide to 5-Hydroxy-1,7-bis(4-hydroxyphenyl)heptan-3-yl acetate: Natural Sources, Isolation, and Biological Context
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the natural diarylheptanoid, 5-Hydroxy-1,7-bis(4-hydroxyphenyl)heptan-3-yl acetate (B1210297). Diarylheptanoids are a class of plant secondary metabolites recognized for their diverse pharmacological activities. This document details the known natural sources of this specific compound, outlines generalized experimental protocols for its isolation and characterization, and explores its potential biological significance by examining the broader activities of related diarylheptanoids, including their interaction with key cellular signaling pathways. The information is presented to support further research and development in the fields of natural product chemistry, pharmacology, and drug discovery.
Introduction
5-Hydroxy-1,7-bis(4-hydroxyphenyl)heptan-3-yl acetate is a member of the diarylheptanoid class of natural products. Diarylheptanoids are characterized by a C7 aliphatic chain linking two aromatic rings and are predominantly found in the plant kingdom, particularly within the Zingiberaceae and Betulaceae families[1]. These compounds have garnered significant interest from the scientific community due to their wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties. This guide focuses specifically on the acetate derivative, providing a detailed summary of its origins and the methodologies for its study.
Natural Sources
The primary documented natural sources of 5-Hydroxy-1,7-bis(4-hydroxyphenyl)heptan-3-yl acetate and closely related compounds are plants from the Zingiberaceae family.
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Curcuma kwangsiensis : The rhizomes of Curcuma kwangsiensis have been identified as a natural source of 5-Hydroxy-1,7-bis(4-hydroxyphenyl)heptan-3-yl acetate[2]. This plant is a rich source of various diarylheptanoids[2][3].
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Zingiber officinale (Ginger) : The rhizomes of Zingiber officinale are known to contain a diverse array of diarylheptanoids. While the presence of the specific acetate derivative is reported, ginger is more broadly a source of structurally similar compounds[4].
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Alpinia officinarum (Lesser Galangal) : The rhizomes of Alpinia officinarum are another significant source of diarylheptanoids. While direct isolation of the title compound has not been explicitly detailed in the provided results, the presence of a wide variety of related structures suggests it may also be a potential, yet unconfirmed, source[5][6][7].
Data Presentation: Quantitative Analysis
A comprehensive review of the current scientific literature did not yield specific quantitative data regarding the concentration or yield of 5-Hydroxy-1,7-bis(4-hydroxyphenyl)heptan-3-yl acetate from its natural sources. While methods for the quantification of other diarylheptanoids in plant extracts have been developed, such data for this particular compound appears to be limited or not yet published. The table below is provided as a template for future quantitative studies.
| Compound | Natural Source | Plant Part | Extraction Method | Quantification Method | Concentration/Yield (mg/g dry weight) | Reference |
| 5-Hydroxy-1,7-bis(4-hydroxyphenyl)heptan-3-yl acetate | Curcuma kwangsiensis | Rhizome | Not Reported | Not Reported | Data Not Available | |
| 5-Hydroxy-1,7-bis(4-hydroxyphenyl)heptan-3-yl acetate | Zingiber officinale | Rhizome | Not Reported | Not Reported | Data Not Available |
Experimental Protocols
The following sections describe generalized methodologies for the extraction, isolation, and structural elucidation of 5-Hydroxy-1,7-bis(4-hydroxyphenyl)heptan-3-yl acetate, based on established protocols for diarylheptanoids.
Extraction of Diarylheptanoids from Plant Material
A general workflow for the extraction of diarylheptanoids from the rhizomes of Curcuma or Zingiber species is outlined below.
Isolation and Purification
The isolation of individual diarylheptanoids from the enriched extract is typically achieved through a combination of chromatographic techniques.
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Column Chromatography: The crude or partitioned extract is subjected to column chromatography over silica (B1680970) gel, eluting with a gradient of solvents such as n-hexane and ethyl acetate of increasing polarity.
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Sephadex LH-20 Chromatography: Fractions containing diarylheptanoids are often further purified using a Sephadex LH-20 column with methanol (B129727) as the mobile phase to separate compounds based on their molecular size.
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Reversed-Phase Chromatography (Rp-18): Additional purification can be achieved using a reversed-phase C18 column with a mobile phase gradient of water and methanol or acetonitrile.
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Preparative High-Performance Liquid Chromatography (HPLC): Final purification to obtain the pure compound is often performed using preparative HPLC with a C18 column and a suitable mobile phase, such as a methanol/water or acetonitrile/water gradient.
Structure Elucidation
The chemical structure of the isolated 5-Hydroxy-1,7-bis(4-hydroxyphenyl)heptan-3-yl acetate is determined using a combination of spectroscopic methods:
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Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry (HRESIMS) is used to determine the exact molecular weight and elemental composition of the compound.
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Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: Provides information on the number and types of protons and their neighboring environments.
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¹³C NMR: Indicates the number and types of carbon atoms in the molecule.
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2D NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing the connectivity between protons and carbons, allowing for the complete assignment of the molecular structure.
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Biological Context and Signaling Pathways
While specific biological activities for 5-Hydroxy-1,7-bis(4-hydroxyphenyl)heptan-3-yl acetate are not extensively documented, research on diarylheptanoids from Zingiber officinale suggests a potential role in cancer biology through the modulation of DNA damage response pathways.
General Biosynthetic Pathway of Diarylheptanoids
Diarylheptanoids are synthesized in plants via the phenylpropanoid pathway, starting from the amino acid phenylalanine.
Potential Interaction with the ATR-Chk1 DNA Damage Signaling Pathway
Studies on diarylheptanoids isolated from Zingiber officinale indicate that they may exert anti-tumor effects by affecting the DNA damage signaling pathway. Specifically, these compounds have been suggested to down-regulate the expression of Ataxia Telangiectasia and Rad3-related protein (ATR) and Checkpoint Kinase 1 (Chk1). The ATR-Chk1 pathway is a critical cell cycle checkpoint that allows cells to repair DNA damage before proceeding with cell division. Inhibition of this pathway can lead to the accumulation of DNA damage in cancer cells, ultimately triggering apoptosis.
Conclusion
5-Hydroxy-1,7-bis(4-hydroxyphenyl)heptan-3-yl acetate is a naturally occurring diarylheptanoid with confirmed presence in Curcuma kwangsiensis and likely in other Zingiberaceae species. While detailed quantitative data and specific biological activities for this compound are yet to be fully elucidated, the broader class of diarylheptanoids exhibits significant pharmacological potential, including the modulation of critical cellular pathways such as the DNA damage response. The methodologies outlined in this guide provide a framework for the further isolation, characterization, and investigation of this and related compounds. Future research should focus on quantifying the abundance of this diarylheptanoid in its natural sources and exploring its specific molecular targets and mechanisms of action to unlock its full therapeutic potential.
References
- 1. LC-HRMS/MS-Guided Isolation of Unusual Diarylheptanoids from the Rhizomes of Alpinia officinarum - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Diarylheptanoids from Curcuma kwangsiensis and their inhibitory activity on nitric oxide production in lipopolysaccharide-activated macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Two new diarylheptanoids from Curcuma kwangsiensis rhizomes - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. medchemexpress.com [medchemexpress.com]
- 5. Determination of diarylheptanoids from Alpinia officinarum (Lesser Galangal) by HPLC with photodiode array and electrochemical detection - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Diarylheptanoids from Alpinia officinarum - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Separation and identification of diarylheptanoids in supercritical fluid extract of Alpinia officinarum by UPLC-MS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
